Cas no 2490418-56-7 (7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine;dihydrochloride)

• Product Name: 7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine;dihydrochloride
• CAS No: 2490418-56-7
• MF: C₇H₁₀Cl₂N₄
• MW: 221.08709859848
• CID: 6787788
• PubChem ID: 155821086
• Update Time: 2025-11-06

7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine;dihydrochloride
• EN300-27145259
• 7-methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine dihydrochloride
• 2490418-56-7

• Inchi： 1S/C7H8N4.2ClH/c1-5-2-3-11-7(6(5)8)9-4-10-11;;/h2-4H,8H2,1H3;2*1H
• InChI Key： YFRUMXZNRKKHJA-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12C=CC(C)=C(C1=NC=N2)N

Computed Properties

• Exact Mass: 220.0282517g/mol
• Monoisotopic Mass: 220.0282517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Additional information on 7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine;dihydrochloride

Market Research and Analysis Report on 7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine;dihydrochloride (CAS No. 2490418-56-7)

The compound 7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine;dihydrochloride (CAS No. 2490418-56-7) has recently garnered significant attention in the chemical and pharmaceutical industries due to its potential applications in drug development and therapeutic interventions. This report provides an in-depth analysis of the current market landscape, research advancements, and future prospects for this compound.

The compound is a derivative of [1,2,4]triazolo[1,5-a]pyridine, a class of heterocyclic compounds known for their diverse biological activities. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The dihydrochloride salt form of this compound is particularly favored for its enhanced solubility and bioavailability, making it a promising candidate for preclinical and clinical studies.

Market demand for 7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine;dihydrochloride is driven by the increasing focus on innovative drug discovery platforms and the rising need for effective treatments in oncology and immunology. Key players in the pharmaceutical industry are actively exploring partnerships with specialty chemical suppliers to ensure a steady supply of this compound for research and development purposes.

The global supply chain for this compound is currently limited to a few specialized manufacturers who possess the expertise to synthesize it at scale. However, advancements in synthetic chemistry techniques are expected to expand production capabilities in the near future. Additionally, regulatory frameworks governing the use of this compound in clinical trials are being closely monitored to ensure compliance with international standards.

In terms of research and development activities, recent publications have demonstrated the compound's ability to modulate key signaling pathways involved in cancer progression. Preclinical studies have shown promising results in inhibiting tumor growth and metastasis in animal models. These findings have sparked interest among researchers and investors alike, leading to increased funding for further exploration of its therapeutic potential.

To meet the growing demand from both academic institutions and pharmaceutical companies, suppliers are investing in state-of-the-art facilities to enhance production efficiency and maintain high-quality standards. Collaborative efforts between industry stakeholders are also being encouraged to accelerate the translation of research findings into marketable products.

In conclusion, 7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine;dihydrochloride (CAS No. 2490418-56-7) represents a compelling opportunity for innovation in the chemical and pharmaceutical sectors. As research continues to uncover its full potential, it is anticipated that this compound will play a pivotal role in shaping the future of drug development.